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Compound of Interest

Compound Name: trans-maxacalcitol

CAS No.: 929721-98-2

Cat. No.: B602417

Get Quote

Executive Summary & Structural Distinction
The Molecule: Maxacalcitol vs. "trans-Maxacalcitol"
In the context of drug development and high-precision biological assays, it is critical to

distinguish between the active pharmaceutical ingredient and its isomeric impurities.[1]

Maxacalcitol (22-oxacalcitriol, OCT): The biologically active Vitamin D3 analog (1

,25-dihydroxy-22-oxavitamin D3).[2] It is characterized by the replacement of the carbon at
position 22 with an oxygen atom. This modification reduces affinity for the Vitamin D Binding
Protein (DBP), leading to rapid systemic clearance and reduced calcemic liability while
maintaining potent Vitamin D Receptor (VDR) activation in target tissues (parathyroid,
keratinocytes).

"trans-Maxacalcitol" (Impurity A): Often refers to the 5,6-trans isomer (CAS# 929721-98-2)

or specific side-chain stereoisomers (e.g., (20R)-1

-trans-maxacalcitol).[1] In Vitamin D chemistry, the cis-triene system (5Z, 7E) is required for
optimal VDR binding. The trans-isomer is typically a degradation product or synthetic
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impurity with significantly altered or abrogated biological activity.

Directive: This guide focuses on the active biological pathways of Maxacalcitol (OCT), as this is

the functional modulator of the VDR. A technical note on the trans-isomer's lack of efficacy is

included in Section 4.

Core Signaling Architecture: The VDR-RXR Axis
Maxacalcitol functions as a selective VDR agonist.[3] Its pathway modulation is distinct from

native Calcitriol (1,25(OH)

D

) primarily due to differential cofactor recruitment and kinetic profiles.

Genomic Signaling (Canonical Pathway)
Upon entering the cell, Maxacalcitol binds to the VDR. The 22-oxa modification allows the

molecule to occupy the ligand-binding pocket (LBP) but induces a specific conformational

change in Helix 12 of the VDR.

Ligand Binding: OCT binds VDR with slightly lower affinity than Calcitriol but with higher

specificity for parathyroid and epidermal tissues.

Heterodimerization: The OCT-VDR complex translocates to the nucleus and heterodimerizes

with the Retinoid X Receptor (RXR).

Chromatin Recruitment: The VDR-RXR complex binds to Vitamin D Response Elements

(VDREs) in the promoter regions of target genes.

Positive VDREs: Recruitment of co-activators (SRC-1, DRIP205)

Upregulation (e.g., CDKN1A for p21, CYP24A1).

Negative VDREs (nVDREs): Recruitment of co-repressors

Downregulation (e.g., PTH gene).

Non-Genomic / Rapid Signaling
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Maxacalcitol also modulates rapid signaling pathways, though less potently than Calcitriol,

contributing to its lower calcemic effect.

Calcium Influx: Minimal activation of rapid intestinal Calcium transport (transcaltachia)

compared to Calcitriol.

Kinase Activation: Modulation of MAPK/ERK pathways in keratinocytes, driving

differentiation.

Therapeutic Pathway Modulation
Secondary Hyperparathyroidism (SHPT)
Maxacalcitol is the standard of care for SHPT because it suppresses Parathyroid Hormone

(PTH) without causing hypercalcemia.

Mechanism: OCT binds VDR in the parathyroid gland.

Target: The PTH gene promoter contains a negative VDRE (nVDRE).

Outcome: Direct transcriptional repression of pre-pro-PTH synthesis.

Advantage: Due to low affinity for DBP, OCT does not accumulate in the blood, preventing

excessive intestinal calcium absorption.

Psoriasis & Dermatological Pathways
In keratinocytes, Maxacalcitol modulates the balance between proliferation and differentiation.

Differentiation: Upregulation of Involucrin and Transglutaminase-1 via VDR-mediated

transcription.

Anti-Proliferation: Induction of cell cycle arrest genes (p21/WAF1, p27/KIP1).

Immune Modulation (Critical):

Th17 Axis Suppression: Downregulation of IL-17A, IL-17F, and IL-23p19.[4]
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Treg Induction: Upregulation of Foxp3 expression, promoting regulatory T-cell expansion

to dampen skin inflammation.

Pathway Visualization (DOT Diagram)
The following diagram illustrates the differential modulation of the VDR by Maxacalcitol,

highlighting the gene regulatory networks in Parathyroid vs. Skin cells.
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Caption: Mechanistic flow of Maxacalcitol signaling. Note the divergence between

transcriptional activation (Skin/Metabolism) and repression (PTH/Immune), and the inactivity of

the trans-isomer.

Experimental Protocols for Pathway Validation
To validate Maxacalcitol activity versus its trans-isomer impurity, the following self-validating

protocols are recommended.

VDR Transactivation Reporter Assay
Purpose: Quantify the potency of Maxacalcitol in driving gene transcription via VDRE.

Cell Line: HEK293 or ROS 17/2.8 (Osteosarcoma).

Transfection:

Expression vector: pSG5-hVDR (Human VDR).

Reporter vector: pLuc-VDRE (Luciferase driven by CYP24A1 promoter).

Control: pRL-TK (Renilla luciferase for normalization).

Treatment:

Treat cells with Maxacalcitol (

to

M).

Include trans-maxacalcitol (impurity) as a negative control to demonstrate lack of

potency.

Readout: Dual-Luciferase assay. Maxacalcitol should show dose-dependent induction (EC50

~ 0.1-1 nM).

Keratinocyte Differentiation Assay (Psoriasis Model)
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Purpose: Assess the induction of differentiation markers.

System: Normal Human Epidermal Keratinocytes (NHEK).

Protocol:

Culture NHEK in serum-free medium (low Ca2+).

Add Maxacalcitol (10 nM) for 24-48 hours.

qPCR: Measure mRNA of TGM1 (Transglutaminase) and IVL (Involucrin).

Western Blot: Lysate probing for p21(Cip1).

Validation: Maxacalcitol must induce IVL >5-fold compared to vehicle.

Comparative Data: Maxacalcitol vs. Calcitriol

Feature

Calcitriol (1,25(OH)

D

)

Maxacalcitol (22-
oxa-1,25(OH)

D

)

trans-Maxacalcitol
(Impurity)

VDR Binding Affinity

(Kd)
~0.1 nM (High)

~0.3 - 0.5 nM

(Moderate)
>100 nM (Very Low)

DBP Binding Affinity
High (Systemic

retention)
Low (Rapid clearance) N/A

Calcemic Liability
High (Hypercalcemia

risk)

Low (Therapeutic

window)
Negligible

PTH Suppression Potent
Potent (Clinical

Standard)
Inactive

Half-Life (t1/2) Hours Minutes (in circulation) Unknown
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Title: 22-Oxacalcitriol: dissection of 1,25(OH)2D3 receptor-mediated and Ca2+ entry-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.koutingchina.com/search.php
https://pubmed.ncbi.nlm.nih.gov/8238551/
https://pubmed.ncbi.nlm.nih.gov/8238551/
https://www.ukchemicalsuppliers.co.uk/list/search?search=maxacalcitol
https://pubmed.ncbi.nlm.nih.gov/30166055/
https://pubmed.ncbi.nlm.nih.gov/30166055/
https://pubmed.ncbi.nlm.nih.gov/30166055/
https://pubmed.ncbi.nlm.nih.gov/1472047/
https://pubmed.ncbi.nlm.nih.gov/1472047/
https://pubmed.ncbi.nlm.nih.gov/1597134/
https://www.medchemexpress.com/Maxacalcitol.html
https://www.benchchem.com/product/b602417/docs#mechanistic-profiling-of-maxacalcitol-signal-transduction-and-vdr-modulation
https://www.benchchem.com/product/b602417/docs#mechanistic-profiling-of-maxacalcitol-signal-transduction-and-vdr-modulation
https://www.benchchem.com/product/b602417/docs#mechanistic-profiling-of-maxacalcitol-signal-transduction-and-vdr-modulation
https://www.benchchem.com/product/b602417/docs#mechanistic-profiling-of-maxacalcitol-signal-transduction-and-vdr-modulation
https://www.benchchem.com/product/b602417?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

